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Compound of Interest

Compound Name: Ammonium hexachloroosmate(1V)

Cat. No.: B13729156

Essential Safety and Handling Guide for
Ammonium Hexachloroosmate(lV)

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Ammonium hexachloroosmate(lV) (CAS No. 12125-08-5). Adherence to these procedures is
essential for ensuring laboratory safety and minimizing risk.

Ammonium hexachloroosmate(lV) is a hazardous chemical that can cause skin and serious
eye irritation.[1][2] It may also cause respiratory irritation.[1][2] Therefore, strict adherence to
the following personal protective equipment (PPE) and handling protocols is mandatory.

Personal Protective Equipment (PPE)

All personnel handling Ammonium hexachloroosmate(lV) must use the following personal
protective equipment:

o Eye Protection: Chemical safety goggles that meet European Standard EN166 are required.

[1]3]

» Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374.[2][4]
Nitrile rubber gloves with a minimum thickness of 0.11 mm are a suitable option.[2]
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o Skin and Body Protection: A lab coat or apron, and long-sleeved, flame and chemical-
resistant protective clothing that covers the skin is necessary to prevent exposure.[5][6]

» Respiratory Protection: In situations where dust formation is likely, a particulate filter device
(EN 143) or a dust mask (such as a US N95 type) is required.[2][7] Work should be
conducted in a well-ventilated area, preferably under a chemical fume hood.[6]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Ammonium hexachloroosmate(lV) is crucial for safety.
1. Receiving and Storage:

e Upon receipt, inspect the container for any damage.

» Store the container in a tightly closed, dry, and well-ventilated place.[1][2]

« It should be stored under an inert atmosphere and protected from moisture.[1]

o Keep away from incompatible materials such as strong oxidizing agents.[1]

o Recommended storage temperature is between 15-25°C.[2][4]

2. Handling and Use:

o All handling of Ammonium hexachloroosmate(lV) should be performed in a designated
area, such as a chemical fume hood, to ensure adequate ventilation.[1][6]

e Avoid the formation of dust.[1]

¢ Do not breathe dust, fumes, gas, mist, vapors, or spray.[2]
e Avoid contact with skin, eyes, and clothing.[2][4]

e Wash hands thoroughly after handling.[1]

3. Accidental Release Measures:

¢ In case of a spill, ensure adequate ventilation and evacuate personnel to a safe area.[8]
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» Wear the appropriate personal protective equipment as outlined above.

« For containment, sweep up the spilled material and shovel it into a suitable, closed container
for disposal.[1][6] Do not create dust.[8]

e Ventilate the affected area after cleanup.[2]
4. First Aid Measures:

« If Inhaled: Move the victim to fresh air and keep them at rest. If breathing is difficult, give
oxygen. Seek immediate medical attention.[3][5]

e In Case of Skin Contact: Immediately wash the affected area with plenty of water for at least
15 minutes.[1] If skin irritation persists, call a physician.[1]

e In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at
least 15 minutes.[6] Remove contact lenses if present and easy to do so.[2] Seek medical
attention.[6]

« |If Swallowed: Clean the mouth with water and drink plenty of water afterward.[1] Do NOT
induce vomiting.[3] Get medical attention if symptoms occur.[1]

Quantitative Data Summary

Property Value Reference
CAS Number 12125-08-5 [1112114]
Molar Mass 439.01 g/mol 9]
Red to dark red
Appearance [9]
crystals/powder
Melting Point 170 °C (sublimes) [2][10]
Density 2.93 g/cm3 at 25 °C [9][10]

Disposal Plan
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The disposal of Ammonium hexachloroosmate(lV) and its containers must be treated as
hazardous waste.[4]

» Waste Collection: Collect waste material in a suitable, closed, and properly labeled container.
[1][8] The label should include the words "Hazardous Waste".[11]

» Disposal Route: Dispose of the contents and container in accordance with local, regional,
and national hazardous waste regulations.[4] This should be done through an approved
waste disposal plant.[2]

e Important Considerations: Do not empty into drains or release into the environment.[1][4]
Chemical waste generators must consult all applicable regulations to ensure complete and
accurate classification of the waste.[1]

Experimental Workflow
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Caption: Workflow for handling Ammonium hexachloroosmate(lV).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13729156#personal-protective-equipment-for-
handling-ammonium-hexachloroosmate-iv]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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